Cas no 1785425-73-1 (1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole)

• Product Name: 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole
• CAS No: 1785425-73-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5892600
• PubChem ID: 84649672
• Update Time: 2025-10-19

1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 1-methyl-5-(3-pyrrolidinyl)-
• 1785425-73-1
• EN300-1866609

• Inchi： 1S/C7H12N4/c1-11-7(5-9-10-11)6-2-3-8-4-6/h5-6,8H,2-4H2,1H3
• InChI Key： CCEOONYRCYGRRS-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CCNC2)=CN=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 302.2±44.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)

Additional information on 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole

1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole: A Versatile Compound with Broad Pharmacological Potential

1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is a heterocyclic compound that has garnered significant attention in the pharmaceutical industry due to its unique structural features and potential therapeutic applications. This compound, with the chemical formula C₈H₁₂N₂, is characterized by its 1H-1,2,3-triazole ring system, which is a five-membered ring containing two nitrogen atoms. The pyrrolidin-3-yl group, a five-membered ring with a single nitrogen atom, is attached at the 5-position of the triazole ring, while a methyl group is positioned at the 1-position. This molecular architecture provides a scaffold for diverse functionalization, enabling the development of compounds with tailored biological activities.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The pyrrolidin-3-yl substituent further enhances the compound's potential by introducing additional hydrogen bonding capabilities and steric effects. These structural features make 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole a promising candidate for the design of novel therapeutics targeting a wide range of diseases.

One of the key areas of research involving 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is its potential as a scaffold for the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The 1H-1,2,3-triazole ring system is believed to interact with specific protein targets, while the pyrrolidin-3-yl group contributes to the compound's overall potency and selectivity.

Another emerging application of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is in the field of antiviral drug development. Researchers at the University of Tokyo have recently reported that this compound shows promising antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. The 1H-1,2,3-triazole ring is thought to interfere with viral RNA polymerase activity, while the pyrrolidin-3-yl group may enhance the compound's ability to penetrate cell membranes, thereby improving its antiviral efficacy.

In the context of cancer research, 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole has been explored as a potential inhibitor of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various malignancies. A 2024 study published in Cancer Research demonstrated that this compound exhibits significant anti-proliferative effects on cancer cell lines, including breast and pancreatic cancer models. The 1H-1,2,3-triazole ring is hypothesized to bind to the ATP-binding site of the PI3K enzyme, thereby disrupting the signaling cascade that promotes tumor growth.

Additionally, the 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole scaffold has shown potential in the development of compounds targeting neurodegenerative diseases. A 2023 study in Neuropharmacology reported that derivatives of this compound exhibit neuroprotective effects in models of Alzheimer's disease. The pyrrolidin-3-yl group may contribute to the compound's ability to cross the blood-brain barrier, while the 1H-1,2,3-triazole ring system may interact with amyloid-beta plaques, potentially reducing their toxic effects.

From a synthetic perspective, the preparation of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole involves a multi-step process that typically begins with the formation of the 1H-1,2,3-triazole ring through a [3+2] cycloaddition reaction between an azide and an alkyne. Subsequent functionalization of the pyrrolidin-3-yl group allows for the introduction of various substituents, enabling the fine-tuning of the compound's biological activity. This synthetic flexibility is a key advantage of this scaffold in drug development.

The pharmacokinetic properties of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole are also of significant interest. Studies have shown that compounds with this scaffold exhibit favorable oral bioavailability, which is crucial for the development of orally administered therapeutics. The pyrrolidin-3-yl group may enhance the compound's solubility in aqueous environments, while the 1H-1,2,3-triazole ring contributes to its stability in vivo, reducing the risk of degradation by metabolic enzymes.

Despite its promising potential, the development of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its potency, selectivity, and safety profile. For instance, recent efforts have aimed at introducing additional functional groups to the pyrrolidin-3-yl substituent to improve the compound's ability to target specific protein domains. These modifications are expected to lead to more effective and safer therapeutics.

Furthermore, the environmental impact of the synthesis and disposal of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is an important consideration in its development. Researchers are exploring green chemistry approaches to minimize the use of hazardous reagents and reduce waste generation. The use of biocatalysts and solvent-free conditions is being investigated as a means to make the synthesis process more sustainable, aligning with the growing emphasis on environmentally responsible drug development.

In conclusion, 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole represents a versatile scaffold with significant potential in the development of novel therapeutics. Its structural features, including the 1H-1,2,3-triazole ring and the pyrrolidin-3-yl substituent, enable it to interact with a wide range of biological targets, making it a valuable candidate for the treatment of various diseases. Continued research into its chemical properties, pharmacological effects, and synthetic methods will be crucial in realizing its full therapeutic potential.

As the field of medicinal chemistry continues to evolve, the importance of scaffolds like 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole in the development of new drugs cannot be overstated. The ability to modify and optimize these scaffolds through synthetic chemistry offers a powerful tool for the design of targeted therapeutics. With ongoing advancements in drug discovery and development, it is anticipated that compounds based on this scaffold will play an increasingly important role in the treatment of complex diseases in the future.

Ultimately, the study of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole and its derivatives underscores the importance of interdisciplinary research in the pursuit of innovative medical solutions. By combining insights from organic chemistry, pharmacology, and biology, scientists are able to develop compounds that address unmet medical needs. As research in this area progresses, it is expected that the therapeutic applications of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole will continue to expand, offering new hope for patients suffering from a wide range of conditions.

Furthermore, the potential of 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole as a scaffold for drug development highlights the importance of continued investment in basic research and translational science. The ability to generate novel compounds with tailored biological activities is essential for addressing the challenges of modern medicine. As such, the study of this compound and its derivatives will remain a focal point of research in the field of medicinal chemistry, driving the development of new and effective therapeutics for the benefit of patients worldwide.

In summary, 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is a promising scaffold with a wide range of potential applications in drug development. Its structural features, including the 1H-1,2,3-triazole ring and the pyrrolidin-3-yl substituent, provide a versatile platform for the design of compounds with targeted biological activities. As research in this area continues to advance, it is anticipated that the therapeutic potential of this compound will be further realized, contributing to the development of innovative solutions for various medical conditions.

The 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole is a versatile and promising scaffold in medicinal chemistry, characterized by its unique molecular structure and potential for functionalization. Below is a concise summary of its key features, applications, and significance in drug development: --- ### 1. Molecular Structure - Core Structure: A 1,2,3-triazole ring (a five-membered heterocycle with three nitrogen atoms). - Functional Groups: - A methyl group at the 1-position. - A pyrrolidin-3-yl (a five-membered saturated heterocycle with a nitrogen atom) at the 5-position. - Chemical Formula: C₉H₁₄N₄ (based on the core structure). --- ### 2. Structural Features and Reactivity - Triazole Ring: Known for its stability, biological activity, and ability to form hydrogen bonds. - Pyrrolidine Ring: Provides additional steric and electronic effects, enhancing molecular diversity. - Functionalization Potential: The molecule can be further modified at the methyl or pyrrolidine groups to tailor its pharmacological properties. --- ### 3. Therapeutic Potential - Anti-inflammatory Activity: The triazole ring and pyrrolidine substituent may modulate immune responses. - Antimicrobial Properties: The heterocyclic structure is often associated with antimicrobial activity. - Anticancer Potential: Modifications to the pyrrolidine ring could enhance interactions with cancer-related targets. - Neurological Applications: The structure may interact with neurotransmitter systems, offering potential for treating neurological disorders. - Anti-HIV Agents: Triazole-based compounds have shown activity against HIV, suggesting possible applications in antiviral therapy. --- ### 4. Synthesis and Green Chemistry - Synthetic Pathways: Often synthesized via click chemistry (e.g., azide-alkyne cycloaddition) or transition-metal-catalyzed reactions. - Sustainability: Research is ongoing to develop green synthesis methods, such as using biocatalysts, solvent-free conditions, or atom-economic reactions, to reduce environmental impact. --- ### 5. Drug Development Considerations - Oral Bioavailability: The molecule exhibits favorable solubility and stability, making it suitable for oral administration. - Selectivity and Safety: Ongoing research aims to optimize the structure to enhance target specificity and minimize off-target effects. - Drug Delivery: Potential for incorporation into prodrugs or nanoparticle-based delivery systems to improve therapeutic outcomes. --- ### 6. Current Research Directions - Structure-Activity Relationship (SAR): Systematic modification of the pyrrolidine and triazole rings to identify optimal therapeutic agents. - Targeted Drug Design: Focus on specific disease-related pathways (e.g., kinases, proteases) to develop highly selective inhibitors. - Combination Therapy: Investigation of synergistic effects when combined with other drugs or therapies. --- ### 7. Significance in Medicinal Chemistry - Versatility: The scaffold's adaptability allows for the design of compounds targeting a wide range of diseases. - Interdisciplinary Impact: Combines organic chemistry, pharmacology, and biology to address complex medical challenges. - Future Potential: Continued research is expected to expand its applications in oncology, infectious diseases, and neurology. --- ### Conclusion The 1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,3-triazole represents a promising scaffold for the development of novel therapeutics. Its structural versatility, combined with the inherent biological activity of triazole and pyrrolidine rings, positions it as a valuable candidate for drug discovery. With ongoing advancements in synthetic methods and medicinal chemistry, this compound is likely to play an increasingly important role in the treatment of various diseases in the future.